Cas no 1314984-63-8 (4-(2-fluoro-4-methoxyphenyl)-1H-imidazole)

• Product Name: 4-(2-fluoro-4-methoxyphenyl)-1H-imidazole
• CAS No: 1314984-63-8
• MF: C₁₀H₉FN₂O
• MW: 192.189665555954
• CID: 5695758
• PubChem ID: 55253982
• Update Time: 2025-10-28

4-(2-fluoro-4-methoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methoxyphenyl)-1H-imidazole
• 4-(2-FLUORO-4-METHOXY-PHENYL)-1H-IMIDAZOLE
• AKOS006289272
• 1314984-63-8
• EN300-1585999
• 1H-Imidazole, 5-(2-fluoro-4-methoxyphenyl)-

• Inchi： 1S/C10H9FN2O/c1-14-7-2-3-8(9(11)4-7)10-5-12-6-13-10/h2-6H,1H3,(H,12,13)
• InChI Key： CRBYKEOMUWIGGG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN=CN1)OC

Computed Properties

• Exact Mass: 192.06989108g/mol
• Monoisotopic Mass: 192.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 380.1±32.0 °C(Predicted)
• pka: 12.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(2-fluoro-4-methoxyphenyl)-1H-imidazole

Comprehensive Overview of 4-(2-fluoro-4-methoxyphenyl)-1H-imidazole (CAS No. 1314984-63-8)

4-(2-fluoro-4-methoxyphenyl)-1H-imidazole (CAS No. 1314984-63-8) is a fluorinated aromatic imidazole derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique fluorine-methoxy substitution pattern on the phenyl ring, which enhances its bioactivity and metabolic stability. Researchers are increasingly interested in its applications due to the growing demand for heterocyclic compounds in drug discovery and material science.

The structural motif of imidazole is a cornerstone in medicinal chemistry, and the introduction of a fluoro-methoxy group at the 2- and 4-positions of the phenyl ring offers distinct electronic and steric properties. These modifications are critical for optimizing drug-likeness and target binding affinity. Recent studies highlight its role as a kinase inhibitor scaffold, aligning with the current focus on precision medicine and small-molecule therapeutics for oncology and inflammatory diseases.

From a synthetic perspective, 4-(2-fluoro-4-methoxyphenyl)-1H-imidazole is synthesized via Pd-catalyzed cross-coupling or multicomponent reactions, methods widely discussed in green chemistry forums. Its fluorine atom contributes to improved membrane permeability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. This aligns with industry trends toward bioisosteric replacements to enhance pharmacokinetics.

In agrochemicals, this compound’s imidazole core is explored for fungicidal and herbicidal activities, addressing global concerns about sustainable crop protection. Its methoxy group may influence environmental degradation rates, a key consideration in regulatory compliance discussions. Patent databases reveal its inclusion in formulations targeting resistant pest strains, a pressing issue in agriculture.

Analytical characterization of CAS No. 1314984-63-8 involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the demand for high-purity intermediates in R&D. The compound’s logP and pKa values are frequently queried in cheminformatics platforms, underscoring its relevance in computational drug design workflows.

Market-wise, suppliers list 4-(2-fluoro-4-methoxyphenyl)-1H-imidazole as a building block for custom synthesis, catering to the rise of contract research organizations (CROs). Its niche applications in OLED materials and catalysis further diversify its commercial appeal. Regulatory filings emphasize its non-hazardous classification, ensuring smoother global supply chain integration.

Future directions include exploring its polypharmacology potential and crystal engineering for co-crystals, topics trending in preformulation studies. As AI-driven molecular design gains traction, this compound’s data-rich profile makes it a candidate for machine learning-assisted optimization, bridging gaps between in silico predictions and experimental validation.